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Compound of Interest

Compound Name: (S,R,S)-AHPC-CO-C9-acid

Cat. No.: B12407284 Get Quote

Technical Support Center: (S,R,S)-AHPC-CO-C9-
acid
Welcome to the technical support center for (S,R,S)-AHPC-CO-C9-acid. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the stability and handling of this compound in biological media.

Frequently Asked Questions (FAQs)
Q1: What is (S,R,S)-AHPC-CO-C9-acid?

A1: (S,R,S)-AHPC-CO-C9-acid is an E3 ligase ligand-linker conjugate.[1][2][3] It is designed to

be connected to a ligand for a target protein to form a Proteolysis Targeting Chimera

(PROTAC).[1][4][5][6] The (S,R,S)-AHPC moiety binds to the von Hippel-Lindau (VHL) E3

ubiquitin ligase.

Q2: What are the recommended storage conditions for (S,R,S)-AHPC-CO-C9-acid?

A2: For long-term stability, it is recommended to store the solid compound at -20°C.[7] Stock

solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

[8] It is advisable to protect the compound from light and moisture.[1] To avoid repeated freeze-

thaw cycles, which can lead to degradation and moisture absorption by the solvent, it is best to

aliquot stock solutions into single-use volumes.[9][10]
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Q3: In which solvents is (S,R,S)-AHPC-CO-C9-acid soluble?

A3: (S,R,S)-AHPC-CO-C9-acid is soluble in dimethyl sulfoxide (DMSO).[1] When preparing

stock solutions, using fresh, anhydrous DMSO is recommended as it is hygroscopic and

absorbed water can affect solubility.[1][9] For aqueous buffers used in experiments, it is

important to ensure the final DMSO concentration is low (typically <0.5%) to avoid precipitation

and cellular toxicity.[9]

Q4: What is the significance of the (S,R,S) stereochemistry?

A4: The specific (S,R,S) stereochemistry of the arylhydroxyproline (AHPC) component is

critical for its high-affinity binding to the VHL E3 ligase.[7] Any alteration to this stereochemistry

can significantly reduce or completely abolish its activity.[7]

Troubleshooting Guides
Issue 1: Compound precipitates in aqueous buffer or cell culture media.

Possible Cause: The compound has exceeded its aqueous solubility limit. PROTACs are

often large, lipophilic molecules that can have poor solubility in aqueous solutions.[11]

Troubleshooting Workflow:

Decrease Final Concentration: The simplest solution is to lower the final concentration of

the compound in your assay.[9]

Optimize Co-Solvent Concentration: While minimizing DMSO is important, a slightly higher

final concentration (e.g., up to 0.5%) may be necessary to maintain solubility. Always

include a vehicle control with the same DMSO concentration.[9]

pH Adjustment: The solubility of compounds with ionizable groups like the carboxylic acid

in (S,R,S)-AHPC-CO-C9-acid can be pH-dependent. Experiment with slight adjustments

to the buffer pH to find the optimal range for solubility.[9]

Formulation Strategies: For in vivo studies, consider formulation strategies such as using

co-solvents or lipid-based formulations to improve solubility.[12]
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Troubleshooting: Precipitation

Precipitation Observed in Aqueous Media

Decrease Final Concentration Optimize Co-Solvent (DMSO)Adjust Buffer pH

Successful Solubilization Still Precipitates

Experimental Workflow: Stability Assessment

Prepare 10 mM Stock in DMSO Dilute to 1 µM in Pre-warmed Media Aliquot for Time Points
(0, 1, 2, 4, 8, 24h) Incubate at 37°C Quench with Acetonitrile + IS Centrifuge to Pellet Protein Analyze Supernatant by LC-MS/MS Quantify Remaining Compound
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PROTAC Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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